Cas no 857334-87-3 (5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester)

• Product Name: 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester
• CAS No: 857334-87-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD22689288
• CID: 1841314
• PubChem ID: 58993190
• Update Time: 2025-11-02

5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, ethyl ester
• 5-pyridin-3-yl-oxazole-2-carboxylic acid ethyl ester
• ethyl 5-pyridin-3-yl-1,3-oxazole-2-carboxylate
• CS-0342765
• ethyl 5-(pyridin-3-yl)-1,3-oxazole-2-carboxylate
• DB-341004
• SCHEMBL5111369
• ethyl 5-(pyridin-3-yl)oxazole-2-carboxylate
• UZIFAALLGSBVPJ-UHFFFAOYSA-N
• SB39075
• 857334-87-3
• 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester

• MDL： MFCD22689288
• Inchi： 1S/C11H10N2O3/c1-2-15-11(14)10-13-7-9(16-10)8-4-3-5-12-6-8/h3-7H,2H2,1H3
• InChI Key： UZIFAALLGSBVPJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 367.4±34.0 °C at 760 mmHg
• Flash Point: 176.0±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester

5-Pyridin-3-yl-oxazole-2-carboxylic Acid Ethyl Ester (CAS No. 857334-87-3): A Versatile Heterocyclic Building Block

In the realm of medicinal chemistry and drug discovery, 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester (CAS No. 857334-87-3) has emerged as a valuable heterocyclic compound. This pyridine-oxazole hybrid structure combines the pharmacological advantages of both aromatic systems, making it a sought-after intermediate in pharmaceutical research. The compound's molecular formula C₁₁H₁₀N₂O₃ and molecular weight 218.21 g/mol position it as an ideal candidate for various synthetic transformations.

The growing interest in oxazole derivatives and pyridine-containing compounds stems from their wide-ranging biological activities. Recent studies highlight the importance of such heterocyclic scaffolds in developing kinase inhibitors and antimicrobial agents. The ethyl ester group in 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester offers excellent synthetic flexibility, allowing for further derivatization through hydrolysis or transesterification reactions.

From a synthetic chemistry perspective, this compound serves as a crucial building block for constructing more complex molecular architectures. Researchers frequently employ 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester in palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its balanced lipophilicity, evidenced by calculated LogP values, makes it particularly valuable in medicinal chemistry applications where optimal drug-like properties are essential.

The pharmaceutical industry has shown increasing demand for pyridine-oxazole hybrids due to their potential in addressing challenging therapeutic targets. Current trends in drug discovery emphasize the need for novel heterocyclic pharmacophores that can interact with multiple biological targets while maintaining favorable ADME profiles. This compound's structural features align well with these requirements, explaining its growing popularity in research laboratories worldwide.

Analytical characterization of 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester typically involves advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with good solubility in common organic solvents like DMSO, methanol, and dichloromethane. These properties facilitate its handling in various synthetic procedures and biological screening assays.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to access oxazole-pyridine derivatives. Recent publications describe catalytic methods for constructing such heterocycles with reduced environmental impact. The ethyl ester derivative discussed here often serves as a key intermediate in these eco-friendly synthetic strategies, highlighting its relevance in contemporary chemical research.

The stability profile of 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester makes it suitable for long-term storage under appropriate conditions. Recommended storage typically involves protection from light and moisture at controlled room temperature. These handling characteristics contribute to its widespread use as a reliable starting material in multi-step synthetic sequences.

From a commercial perspective, the global market for specialty heterocyclic compounds like this one continues to expand. Pharmaceutical companies and contract research organizations maintain steady demand for high-quality pyridine-containing building blocks to support their drug discovery pipelines. The compound's CAS registry number (857334-87-3) serves as a unique identifier in chemical databases and procurement systems.

Recent patent literature reveals numerous applications of 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester derivatives in various therapeutic areas. These include potential treatments for inflammatory conditions, metabolic disorders, and certain infectious diseases. The compound's versatility stems from its ability to serve as a central scaffold that can be functionalized at multiple positions to modulate biological activity.

Quality control specifications for research-grade 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester typically require ≥95% purity as determined by HPLC analysis. Suppliers often provide comprehensive analytical data including ¹H NMR, ¹³C NMR, and mass spectra to verify compound identity and purity. These quality assurances are critical for researchers relying on consistent material for their synthetic campaigns.

The future outlook for pyridine-oxazole hybrids remains promising as drug discovery efforts continue to target increasingly complex biological systems. The unique electronic properties and hydrogen bonding capabilities of 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester make it particularly valuable for designing compounds that can engage challenging protein targets. Ongoing research into fragment-based drug discovery further enhances the importance of such versatile building blocks.

In academic settings, this compound finds application in advanced organic chemistry courses demonstrating heterocycle synthesis and functional group transformations. Its well-defined reactivity patterns make it an excellent teaching tool for illustrating modern synthetic methodologies. The growing body of literature referencing 857334-87-3 confirms its established position in chemical research and education.

From a regulatory standpoint, 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult current safety data sheets and local regulations before handling any chemical substance. Proper personal protective equipment and standard laboratory safety protocols should be observed during its use.

The synthesis of pyridine-oxazole derivatives continues to benefit from advancements in catalytic methods and flow chemistry technologies. These innovations enable more efficient preparation of 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester and related compounds, supporting the growing demand from the pharmaceutical and agrochemical industries. Such process improvements contribute to more sustainable production of valuable heterocyclic intermediates.

In conclusion, 5-Pyridin-3-yl-oxazole-2-carboxylic Acid ethyl ester (CAS No. 857334-87-3) represents a strategically important compound in modern organic and medicinal chemistry. Its unique structural features, synthetic versatility, and potential biological applications ensure its continued relevance in scientific research. As drug discovery challenges become more complex, the demand for such well-characterized heterocyclic building blocks will likely increase, solidifying this compound's position as a valuable tool for chemical innovation.